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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981 Get Quote

For research use only. Not for personal medical use.

Introduction
Daucoidin A is a naturally occurring coumarin, a class of secondary metabolites found in

various plants. This document provides a comprehensive technical guide on Daucoidin A,

summarizing its chemical properties, known biological activities, and available experimental

data. The information is intended for researchers, scientists, and professionals in the field of

drug development.

Chemical and Physical Properties
Daucoidin A is characterized as a yellowish, glassy solid. It belongs to the coumarin family of

compounds, which are benzopyran-2-one derivatives.
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Property Value Reference

Chemical Formula C₁₉H₂₀O₆

Molecular Weight 344.37 g/mol

Appearance Yellowish glasses

Optical Rotation [α]D²⁰ = +46° (c = 0.30, MeOH)

Natural Sources

Angelica decursiva (QIAN HU),

Saposhnikovia divaricata,

Angelica keiskei

[1][2]

Biological Activities
Cytotoxic Activity
In vitro studies have demonstrated the cytotoxic potential of Daucoidin A against a panel of

human cancer cell lines. The half-maximal inhibitory concentration (IC₅₀) values, which

represent the concentration of a drug that is required for 50% inhibition in vitro, have been

determined for several cell lines.

Cell Line Cancer Type IC₅₀ (µg/mL)

Control
(Doxorubicin
hydrochloride)
IC₅₀ (µg/mL)

Reference

BT474
Breast

Carcinoma
4.7 0.08 [3]

CHAGO
Undifferentiated

Lung Cancer
5.7 2.3 [3]

HepG2 Liver Cancer 6.5 0.9 [3]

Kato3 Gastric Cancer 5.3 1.7 [3]

SW620
Colorectal

Adenocarcinoma
5.6 1.1 [3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://internationalscholarsjournals.org/articles/pdf/417925052025
http://www.t27.ir/Files/121/Library/4d237a4f-507a-42d2-bb39-a69500d014ab.pdf
https://www.benchchem.com/product/b15594981?utm_src=pdf-body
https://www.scribd.com/doc/312110154/Encyclopedia-of-Traditional-Chinese-Medicines-Vol-2
https://www.scribd.com/doc/312110154/Encyclopedia-of-Traditional-Chinese-Medicines-Vol-2
https://www.scribd.com/doc/312110154/Encyclopedia-of-Traditional-Chinese-Medicines-Vol-2
https://www.scribd.com/doc/312110154/Encyclopedia-of-Traditional-Chinese-Medicines-Vol-2
https://www.scribd.com/doc/312110154/Encyclopedia-of-Traditional-Chinese-Medicines-Vol-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental protocols for the cytotoxic assays of Daucoidin A are not yet available in

the public domain. The provided data originates from a comprehensive encyclopedia of

traditional Chinese medicines, which references an original study that could not be retrieved in

the course of this review.[3]

General methodologies for assessing cytotoxicity, such as the MTT assay, would have likely

been employed. A typical workflow for such an assay is outlined below.
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Cancer Cell Culture Seed cells into 96-well plates
1.

Incubate (24h)
2.

Treat with varying concentrations of Daucoidin A
3.

Incubate (e.g., 48-72h)
4.

Add MTT reagent
5.

Incubate (4h)
6.

Add solubilization solution (e.g., DMSO)
7.

Measure absorbance at 570 nm
8.

Calculate IC50 values
9.

Results
10.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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